15,16-Dehydro Estradiol 3-Benzyl Ether
15,16-Dehydro Estradiol 3-Benzyl Ether
Brand Name:
Vulcanchem
CAS No.:
690996-26-0
VCID:
VC0118794
InChI:
InChI=1S/C25H28O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10-12,15,21-24,26H,7,9,13-14,16H2,1H3/t21?,22?,23?,24-,25-/m0/s1
SMILES:
CC12CCC3C(C1C=CC2O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
Molecular Formula:
C25H28O2
Molecular Weight:
360.5 g/mol
15,16-Dehydro Estradiol 3-Benzyl Ether
CAS No.: 690996-26-0
Cat. No.: VC0118794
Molecular Formula: C25H28O2
Molecular Weight: 360.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 690996-26-0 |
|---|---|
| Molecular Formula | C25H28O2 |
| Molecular Weight | 360.5 g/mol |
| IUPAC Name | (13S,17S)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,17-octahydrocyclopenta[a]phenanthren-17-ol |
| Standard InChI | InChI=1S/C25H28O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10-12,15,21-24,26H,7,9,13-14,16H2,1H3/t21?,22?,23?,24-,25-/m0/s1 |
| Standard InChI Key | YWHIUZLVKVDQAM-BOSQQAFTSA-N |
| Isomeric SMILES | C[C@]12CCC3C(C1C=C[C@@H]2O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5 |
| SMILES | CC12CCC3C(C1C=CC2O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5 |
| Canonical SMILES | CC12CCC3C(C1C=CC2O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5 |
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